![molecular formula C7H7Br2NO B1444017 3-Bromo-5-(2-bromoethoxy)pyridine CAS No. 1343714-29-3](/img/structure/B1444017.png)
3-Bromo-5-(2-bromoethoxy)pyridine
Overview
Description
3-Bromo-5-(2-bromoethoxy)pyridine is a chemical compound with the molecular formula C7H7Br2NO . It is a derivative of pyridine, which is a basic heterocyclic organic compound .
Molecular Structure Analysis
The molecular structure of 3-Bromo-5-(2-bromoethoxy)pyridine has been optimized using both Density Functional Theory (DFT) and Hartree-Fock (HF) methods . The molecular electrostatic potential (MEP) was computed using the B3LYP/6-311++G (d,p) level of theory .Scientific Research Applications
Synthesis of p38α MAP Kinase Inhibitors
“3-Bromo-5-(2-bromoethoxy)pyridine” is utilized in the synthesis of p38α mitogen-activated protein kinase inhibitors. These inhibitors are significant in the treatment of cytokine-driven diseases like rheumatoid arthritis or psoriasis, and potentially in neurodegenerative diseases such as Parkinson’s disease, Alzheimer’s disease, or multiple sclerosis .
Molecular Structure and Spectral Analysis
This compound is also important in the study of molecular structures and spectral analysis. It serves as a key intermediate in the synthesis of molecules where molecular electrostatic potential (MEP) and other properties like HOMO and LUMO are analyzed using computational chemistry methods .
Bromodomain Inhibition
In the field of epigenetics, “3-Bromo-5-(2-bromoethoxy)pyridine” can be used to synthesize compounds that act as bromodomain inhibitors. These inhibitors have implications in the study of gene expression regulation and the development of cancer therapeutics .
Non-Covalent Interaction Analysis
The compound is instrumental in the analysis of non-covalent interactions within molecules. This is crucial for understanding the stability and reactivity of molecular complexes in various chemical and biological systems .
Physicochemical Studies
Physicochemical studies of this compound include thermodynamic function analysis and reduced density gradient (RDG) analysis. These studies are essential for predicting the behavior of the compound under different physical conditions and for its application in material science .
Synthon for Pharmaceutical Products
As an intermediate, “3-Bromo-5-(2-bromoethoxy)pyridine” is a valuable synthon for the synthesis of pharmaceutical products. Its derivatives are in demand for creating biologically active substances or building blocks for polymers .
Medicinal Chemistry
In medicinal chemistry, this compound is used to create various derivatives that serve as intermediates in the development of new drugs. Its versatility allows for the exploration of novel therapeutic agents .
Organic Synthesis Optimization
Lastly, “3-Bromo-5-(2-bromoethoxy)pyridine” plays a role in the optimization of organic synthesis processes. It can lead to higher yields and more efficient synthesis routes for complex organic molecules .
Mechanism of Action
Target of Action
Brominated pyridines are often used in the synthesis of pharmaceuticals and agrochemicals . They can also be used in Suzuki-Miyaura cross-coupling reactions , which are widely used in organic chemistry for the formation of carbon-carbon bonds .
Mode of Action
The mode of action of 3-Bromo-5-(2-bromoethoxy)pyridine is likely related to its reactivity in organic synthesis. For instance, in a Suzuki-Miyaura cross-coupling reaction, the bromine atoms in the molecule could be replaced by other groups in the presence of a palladium catalyst . This allows the formation of new carbon-carbon bonds .
properties
IUPAC Name |
3-bromo-5-(2-bromoethoxy)pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7Br2NO/c8-1-2-11-7-3-6(9)4-10-5-7/h3-5H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QGTDAKFKCZTKFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC=C1Br)OCCBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7Br2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.94 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-(2-bromoethoxy)pyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.